2-(Thiophen-2-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-thiophen-2-yl-1-[3-(5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H15N3O2S2/c20-14(8-13-2-1-6-23-13)19-5-3-11(9-19)15-17-16(21-18-15)12-4-7-22-10-12/h1-2,4,6-7,10-11H,3,5,8-9H2
• InChI Key: HMXVGNPSHQRDOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CSC=C3)C(=O)CC4=CC=CS4
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol
• CAS No.: 2034413-93-7

Description

2-(Thiophen-2-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone is a synthetic organic compound provided for research purposes. This molecule features a complex structure incorporating a pyrrolidine ring linked to two distinct thiophene moieties via a 1,2,4-oxadiazole connector. The 1,2,4-oxadiazole ring is a well-known bioisostere for carboxylate and amide groups, frequently employed in medicinal chemistry to fine-tune the properties of lead compounds, such as improving metabolic stability or altering receptor binding affinity . Compounds bearing pyrrolidine and heteroaromatic rings like thiophene are of significant interest in neuroscience and pharmacology research. Structurally, the presence of the pyrrolidine ring is a key feature in several synthetic cathinones and other psychoactive substances that target monoamine transporters in the brain . For instance, pyrrolidine-containing cathinones, such as MDPV, are potent inhibitors of the dopamine transporter (DAT) . Similarly, other research compounds featuring a pyrrolidine core, such as indapyrophenidone, have been identified as designer drugs with suspected central nervous system (CNS) activity . Therefore, this compound presents a valuable research tool for investigating the structure-activity relationships (SAR) of novel psychoactive substances (NPS) and for studying interactions with CNS targets like monoamine transporters. This product is intended for non-human research applications only in controlled laboratory settings. It is strictly not for diagnostic, therapeutic, or personal use. Researchers are responsible for ensuring compliance with all applicable local, state, national, and international regulations regarding the handling and use of this material.

Biological Activity

The compound 2-(Thiophen-2-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone is a complex organic molecule that incorporates thiophene and oxadiazole moieties, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The molecular structure of the compound can be summarized as follows:

• Molecular Formula : C$_{15}$H$_{14}$N$_{4}$S$_{2}$O
• CAS Number : Not specifically listed in the available data but can be derived from its structural components.

The biological activity of compounds containing thiophene and oxadiazole rings is often attributed to their ability to interact with various biological targets. The presence of these heterocycles can enhance lipophilicity and bioavailability, allowing for better cellular uptake and interaction with target proteins.

Key Mechanisms:

• Antioxidant Activity : Compounds with thiophene and oxadiazole structures have shown significant antioxidant properties, which can protect cells from oxidative stress.
• Anticancer Potential : The oxadiazole moiety is particularly noted for its anticancer activity against various cell lines by inducing apoptosis and inhibiting cell proliferation.
• Antimicrobial Effects : The compound may exhibit antimicrobial properties by disrupting bacterial cell membranes or inhibiting essential enzymatic functions.

Biological Activity Data

A summary of the biological activities reported for similar compounds is presented in the table below:

Activity Type	Compound Class	IC$_{50}$ / μM	Reference
Antioxidant	Thiophene derivatives	0.565
Anticancer (MCF-7)	Oxadiazole derivatives	0.71
Antimicrobial	Thiophene derivatives	0.5 - 10
Anticonvulsant	Pyrrolidine derivatives	18.4

Case Studies

Several studies have highlighted the biological efficacy of compounds similar to 2-(Thiophen-2-yl)-1-(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone :

• Anticancer Studies : A study on oxadiazole derivatives demonstrated that modifications at the thiophene position significantly enhanced cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). The most effective compounds had IC$_{50}$ values in the low micromolar range, indicating potent anticancer activity .
• Antimicrobial Activity : Research on thiophene-based compounds showed promising results against both Gram-positive and Gram-negative bacteria. The mechanism was primarily linked to membrane disruption and interference with metabolic pathways essential for bacterial survival .
• Neuroprotective Effects : Compounds containing pyrrolidine and oxadiazole rings have been investigated for their neuroprotective effects in models of neurodegenerative diseases. They showed potential in reducing neuronal apoptosis and inflammation .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its pharmacological properties. Thiophene derivatives are often associated with various biological activities, including antimicrobial and anticancer effects. The presence of the oxadiazole moiety enhances its potential as a bioactive agent.

Case Study: Antimicrobial Activity
Research indicates that compounds containing thiophene and oxadiazole rings exhibit significant antimicrobial properties. For instance, derivatives similar to the compound have shown effectiveness against a range of bacterial strains, making them candidates for developing new antibiotics .

Agricultural Applications

The antifungal properties of thiophene derivatives have also been explored. A series of studies have synthesized novel compounds based on thiophene and evaluated their efficacy as fungicides. The incorporation of the oxadiazole group may enhance the fungicidal activity of the resulting compounds.

Case Study: Fungicide Development
In one study, derivatives containing thiophene were synthesized and tested against various fungal pathogens. The results demonstrated promising antifungal activity with effective concentrations lower than those of existing fungicides . This suggests that the compound could be developed into a new class of agricultural fungicides.

Materials Science

The unique electronic properties of thiophene-containing compounds make them suitable for applications in organic electronics. Research has shown that these compounds can be used in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Case Study: OLED Applications
Studies have indicated that thiophene-based materials can improve the efficiency and stability of OLEDs. The incorporation of additional functional groups like oxadiazoles may further enhance their performance by optimizing charge transport properties .

Summary Table of Applications

Field	Application	Remarks
Medicinal Chemistry	Antimicrobial agents	Effective against multiple bacterial strains
Agriculture	Fungicides	Promising antifungal activity against pathogens
Materials Science	Organic electronics	Potential use in OLEDs and OPVs

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several classes of heterocycles:

Compound	Key Substituents	Biological Activity	Synthesis Method
5-(Pyridine-4-yl)-1,3,4-oxadiazole-2(3H)-thione ()	Pyridine, 1,3,4-oxadiazole-thione	Antimicrobial	Reflux with HCl in ethanol
Thiophene-pyrazole hybrids ()	Pyrazole, thiophene, cyano/ester groups	Cytotoxicity (hypothesized)	Condensation with malononitrile/sulfur
Drospirenone-related impurities ()	Thiophene, naphthalene, methylamino groups	Not specified (pharmaceutical impurities)	Chromatographic separation

Key Differences :

• Oxadiazole vs. Pyrazole : The target compound’s 1,2,4-oxadiazole ring offers greater metabolic stability compared to pyrazole-containing analogs (), which may degrade more readily in vivo .

Pharmacological Potential

While direct biological data for the compound are unavailable, structurally related molecules exhibit:

• Antimicrobial Activity : 1,3,4-oxadiazole-thiones () show moderate activity against E. coli and S. aureus .
• Cytotoxicity : Thiophene-pyrazole hybrids () demonstrate IC₅₀ values in the micromolar range against cancer cell lines .